2,3-Bis[(N-3-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide

• IUPAC Name: 2-N,3-N-bis(3-chloro-2-methylphenyl)butane-2,3-diimine;dibromonickel
• InChI: InChI=1S/C18H18Cl2N2.2BrH.Ni/c1-11-15(19)7-5-9-17(11)21-13(3)14(4)22-18-10-6-8-16(20)12(18)2;;;/h5-10H,1-4H3;2*1H;/q;;;+2/p-2
• InChI Key: MDWHOORJZCZFJQ-UHFFFAOYSA-L
• Canonical SMILES: CC1=C(C=CC=C1Cl)N=C(C)C(=NC2=C(C(=CC=C2)Cl)C)C.[Ni](Br)Br
• Molecular Formula: C18H18Br2Cl2N2Ni
• DSSTOX Substance ID: DTXSID301333948
• Molecular Weight: 551.8 g/mol
• CAS RN: 541517-06-0

Description

2,3-Bis[(N-3-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide (N-3-CMBNiBr2) is a coordination compound that has been studied for its potential applications in science. It is a complex inorganic compound containing a nickel atom in the middle of two bromide ions and two imines. The compound has been studied for its use in various scientific experiments, including catalysis, electrochemistry, and photochemistry.

Scientific Research Applications

2,3-Bis[(N-3-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide has been studied for its potential applications in a variety of scientific experiments. It has been used as a catalyst in organic synthesis and for electrochemical studies. In addition, it has been used as a photosensitizer for photochemical studies.

Mechanism of Action

The mechanism of action of 2,3-Bis[(N-3-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide is not yet fully understood. However, it is thought to involve the formation of a nickel-bromide complex on the surface of the compound. This complex is thought to be responsible for catalysis, electrochemistry, and photochemical reactions.
Biochemical and Physiological Effects
2,3-Bis[(N-3-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide has not been studied for its potential biochemical or physiological effects. Therefore, it is not known whether it has any effects on the human body.

Advantages and Limitations for Lab Experiments

The main advantage of using 2,3-Bis[(N-3-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide in laboratory experiments is its stability. It is not easily affected by changes in temperature or pH, making it ideal for use in a variety of experiments. However, the compound is not soluble in water, making it difficult to use in experiments that require aqueous solutions.

Future Directions

There are a number of potential future directions for research on 2,3-Bis[(N-3-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide. These include further investigation into its mechanism of action, development of new applications for the compound, and investigation into its potential biochemical and physiological effects. Additionally, research could be conducted into the synthesis of new compounds based on the structure of 2,3-Bis[(N-3-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide. Finally, more research could be conducted into the potential of using 2,3-Bis[(N-3-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide as a catalyst in organic synthesis.

Synthesis Methods

2,3-Bis[(N-3-chloro-2-methylphenyl)imino]butane-nickel(II)-dibromide can be synthesized by a two-step procedure. First, the nickel precursor, nickel(II) chloride hexahydrate, is reacted with 2,3-bis(N-3-chloro-2-methylphenyl)iminobutane to form the nickel complex. The second step involves the addition of bromide ions to the nickel complex to form the desired product.